Isogambogic acid

Cytotoxicity Lung Cancer Natural Product
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C38H44O8
Molecular Weight 628.7 g/mol
Cat. No. B15581555
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Technical Parameters


Basic Identity
Product NameIsogambogic acid
Molecular FormulaC38H44O8
Molecular Weight628.7 g/mol
Structural Identifiers
InChIInChI=1S/C38H44O8/c1-20(2)10-9-15-36(8)16-14-24-29(39)28-30(40)26-18-23-19-27-35(6,7)46-37(33(23)41,17-13-22(5)34(42)43)38(26,27)45-32(28)25(31(24)44-36)12-11-21(3)4/h10-11,13-14,16,18,23,27,39H,9,12,15,17,19H2,1-8H3,(H,42,43)/b22-13+/t23-,27?,36-,37?,38-/m1/s1
InChIKeyGEZHEQNLKAOMCA-CAYOSERRSA-N
Commercial & Availability
Standard Pack Sizes10 mg / 50 mg / 100 mg / Bulk Custom
AvailabilityUsually In Stock
Custom SynthesisAvailable on request

Isogambogic Acid: A Cytotoxic Caged Xanthone for Cancer and Autophagy Research


Isogambogic acid (Iso-GNA) is a prenylated caged xanthone naturally isolated from the resin of Garcinia hanburyi (gamboge) [1]. It belongs to a structurally complex family of polyprenylated xanthones recognized for their potent anticancer properties [2]. Chemically defined by its unique caged scaffold (C38H44O8, MW: 628.75) , Iso-GNA serves as a critical reference standard and a bioactive lead in cancer research, particularly for studies involving cytotoxic evaluation and the induction of non-apoptotic cell death pathways [3].

Cytotoxicity evaluation – Supports cell-model endpoint review and caged xanthone bioactivity profiling.
Non-apoptotic death pathways – Enables investigation of autophagy-dependent cell death mechanisms distinct from apoptosis.
Caged xanthone SAR – Serves as a structurally distinct comparator in analog-based structure-activity relationship studies.

Why Isogambogic Acid Cannot Be Substituted by Other Gamboge Xanthones


The structural complexity of caged xanthones from Garcinia hanburyi yields distinct functional and pharmacokinetic profiles that preclude simple interchangeability. For instance, the isomeric relationship between isogambogic acid (Iso-GNA) and gambogic acid (GA) results in differing absorption and bioavailability characteristics, as demonstrated by comparative pharmacokinetic studies [1]. Furthermore, Iso-GNA has been specifically characterized as an inducer of apoptosis-independent autophagic cell death, a unique mechanism of action distinct from the primarily apoptosis-dependent pathways often associated with its close analogs like GA [2]. These variations in ADME and specific molecular pharmacology mean substituting Iso-GNA with a similar-looking gamboge constituent would yield divergent and potentially misleading experimental outcomes in oncology research.

Pharmacokinetic divergence
Iso-GNA and gambogic acid exhibit opposing systemic exposure changes after extract processing, preventing direct PK interchangeability.
Mechanism-of-action mismatch
Iso-GNA triggers autophagy-dependent cell death, while gambogic acid primarily induces apoptosis; substitution may produce divergent cell-death pathway readouts.

Quantitative Evidence for Isogambogic Acid Differentiation: Head-to-Head and Cross-Study Data


Iso-GNA vs. Gambogic Acid: Cytotoxicity in LLC and SK-LU-1 Lung Cancer Cells

In a direct comparative study, isogambogic acid (Iso-GNA) and gambogic acid (GA) were evaluated for cytotoxicity against two lung cancer cell lines, LLC and SK-LU-1. Iso-GNA demonstrated potent activity, with its efficacy closely mirroring that of the well-studied GA [1].

Cytotoxicity (IC50)
Head-to-head
Iso-GNA: LLC 2.26 µM, SK-LU-1 2.02 µM
Gambogic acid: 0.35 µM, 0.50 µM
IC50 ratio ~4–6× higher for Iso-GNA
Supports SAR interpretation for structure-activity modulation
Reported cell-model context; verify with internal controls
Cytotoxicity Lung Cancer Natural Product

Iso-GNA vs. Gambogic Acid: Differential Impact on Oral Bioavailability After Processing

A comparative pharmacokinetic study in rats assessed the oral bioavailability of five major gamboge xanthones from crude and processed extracts. The processing of the extract led to significant and divergent changes in exposure. The AUC0-t for Iso-GNA (IGNA) increased significantly (P < 0.05), while the AUC0-t for R-gambogic acid (R-GA) and S-GA decreased remarkably [1].

Oral Bioavailability
Head-to-head
Opposing AUC₀₋ₜ changes after processing:
Iso-GNA increased (PGambogic acid decreased (P
Formulation processing response differs; not interchangeable
Rat plasma, in vivo PK context
Cell Death Mechanism
Class-level
Iso-GNA: autophagy-dependent death, blocked by Atg7/Beclin 1 knockdown
GA: apoptosis-dominant; autophagy may be pro-survival
Divergent cell-death pathway endpoints; supports autophagy research
Class-level inference; confirm in target cell lines
In Vivo Glioma Mechanism
Class-level
Iso-GNA: inhibits U87 tumor growth; pro-death autophagy enhanced by late-stage block
GA: apoptosis-mediated; autophagy can be cytoprotective
Supports autophagy pathway-response context in glioma
Xenograft model; translational context requires validation
Pharmacokinetics Bioavailability Drug Metabolism

Iso-GNA Induces Apoptosis-Independent Autophagic Cell Death: A Mechanism Distinct from Gambogic Acid

A study in non-small cell lung carcinoma (NSCLC) cells reported for the first time that Iso-GNA induces cell death via an apoptosis-independent, autophagy-dependent mechanism [1]. This is a crucial point of differentiation from gambogic acid, whose anticancer effects are predominantly attributed to the induction of apoptosis and, in some contexts, has been shown to induce autophagy as a pro-survival, rather than a pro-death, mechanism [2].

Cell Death Mechanism
Class-level
Iso-GNA: autophagy-dependent death, blocked by Atg7/Beclin 1 knockdown
GA: apoptosis-dominant; autophagy may be pro-survival
Divergent cell-death pathway endpoints; supports autophagy research
Class-level inference; confirm in target cell lines
Autophagy Apoptosis Mechanism of Action

Iso-GNA Activity in Glioblastoma: In Vivo Validation of Autophagy-Mediated Tumor Suppression

In a study on glioma, Iso-GNA was shown to inhibit tumor growth in vivo. The compound induced autophagic death in U87 and U251 cells, and this effect was enhanced by blocking late-stage autophagy, which further increased its antiproliferative activity [1]. While Gambogic Acid also shows anti-glioma activity, its mechanism is often linked to apoptosis and cell cycle arrest, and in some studies, its induction of autophagy is cytoprotective [2], contrasting with Iso-GNA's pro-death autophagy profile.

In Vivo Glioma Mechanism
Class-level
Iso-GNA: inhibits U87 tumor growth; pro-death autophagy enhanced by late-stage block
GA: apoptosis-mediated; autophagy can be cytoprotective
Supports autophagy pathway-response context in glioma
Xenograft model; translational context requires validation
Glioblastoma In Vivo Efficacy AMPK-mTOR

High-Value Research and Industrial Application Scenarios for Isogambogic Acid


Structure-Activity Relationship (SAR) Studies of Caged Xanthones

Isogambogic acid serves as an essential comparator in SAR campaigns. Its well-documented, potent, but lower cytotoxicity compared to gambogic acid in lung cancer models [1] allows researchers to probe the structural features responsible for the extreme potency of GA, while using Iso-GNA as a key control to assess how specific molecular modifications alter bioactivity.

Investigating Non-Apoptotic Cell Death and Overcoming Chemoresistance

As a unique inducer of apoptosis-independent autophagic cell death in NSCLC [2] and glioma [3], Iso-GNA is a critical tool for researchers studying how to bypass the apoptosis deficiency that drives resistance to conventional chemotherapies like platinum-based drugs. It is the compound of choice for probing autophagy-dependent cell death pathways in cancer.

Pharmacokinetic and Formulation Studies of Complex Natural Product Mixtures

The distinct and opposing pharmacokinetic response of Iso-GNA to extract processing, relative to other xanthones like GA [4], makes it a crucial analyte. Procuring pure Iso-GNA is necessary for developing and validating analytical methods (e.g., UPLC-MS/MS) to study the ADME properties of gamboge-derived formulations, ensuring the precise quantification of this specific component in complex biological matrices.

Target Identification and Mechanism Validation in Glioma

The demonstrated in vivo efficacy of Iso-GNA in a U87 glioma xenograft model, linked to AMPK-mTOR pathway activation [3], establishes it as a valuable chemical probe. Researchers can use Iso-GNA to further dissect the molecular interplay between AMPK, mTOR, and autophagic flux in glioblastoma, a cancer with exceptionally poor prognosis and limited therapeutic options.

Application
Selection Property
Validation Focus
Caged xanthone SAR studies
Structural analog cytotoxicity profile
Cytotoxicity endpoint profiling and activity ranking
Autophagy-dependent cell death research
Mechanism-of-action divergence from apoptosis
Autophagic flux and cell-death endpoint interpretation
Gamboge extract pharmacokinetic studies
Formulation-processing response divergence
Oral exposure model interpretation (systemic changes)
Glioma autophagy mechanism studies
In vivo pathway-response context
AMPK-mTOR-autophagy axis analysis

Technical Documentation Hub

Structured technical reading across foundational, methodological, troubleshooting, and validation/comparative pathways. Use the hub when you need more detail before procurement.

53 linked technical documents
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